Cas no 412324-04-0 (2,4,6-Cycloheptatrien-1-one, 5-amino-2-hydroxy-6-methyl- (9CI))

• Product name: 2,4,6-Cycloheptatrien-1-one, 5-amino-2-hydroxy-6-methyl- (9CI)
• CAS No: 412324-04-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1018351
• PubChem ID: 45082951

2,4,6-Cycloheptatrien-1-one, 5-amino-2-hydroxy-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 5-amino-2-hydroxy-6-methyl- (9CI)
• DB-219307
• 2,4,6-CYCLOHEPTATRIEN-1-ONE, 5-AMINO-2-HYDROXY-6-METHYL-
• 2,4,6-Cycloheptatrien-1-one,5-amino-2-hydroxy-4-methyl-
• 412324-04-0
• 5-Amino-2-hydroxy-6-methyl-2,4,6-cycloheptatrien-1-one
• 873409-96-2
• DB-269415
• 2,4,6-Cycloheptatrien-1-one,5-amino-2-hydroxy-6-methyl-(9ci)

• Inchi： InChI=1S/C8H9NO2/c1-5-4-8(11)7(10)3-2-6(5)9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： WRIFEPMYCKIQSN-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C(=CC=C1N)O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų